Cas no 82501-04-0 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 2-trichloromethyl-5-methyl-1,3,4,6,9b-pentaazaphenalene
- 82501-04-0
- MLS003171225
- NSC-366289
- SMR001875131
- CHEMBL4296858
- NSC366289
- DTXSID50320922
-
-
- Inchi： InChI=1S/C10H6Cl3N5/c1-5-14-6-3-2-4-7-16-8(10(11,12)13)17-9(15-5)18(6)7/h2-4H,1H3
- InChI Key： RIPUPINEUIGYCG-UHFFFAOYSA-N
- SMILES： CC1=NC2=CC=CC3=NC(=NC(=N1)N32)C(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 300.968878g/mol
- Monoisotopic Mass: 300.968878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.7Ų
Related Literature
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Kshitij RB Singh,Vanya Nayak,Tanushri Sarkar,Ravindra Pratap Singh RSC Adv., 2020,10, 27194-27214
-
Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
-
4. Caper tea
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Chaoyang Ge,Wenhao Zhai,Cheng Tian,Shiqi Zhao,Tong Guo,Shuren Sun,Weixi Chen,Guangzhao Ran RSC Adv., 2019,9, 16779-16783
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